Cas no 2035000-87-2 ((2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]prop-2-enamide
• CAS No: 2035000-87-2
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 5337125
• Update Time: 2025-10-29

(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)acrylamide
• (E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]prop-2-enamide
• (2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]prop-2-enamide

• Inchi： 1S/C16H15N3O3/c20-16(7-6-13-4-1-10-21-13)17-12-14(15-5-2-11-22-15)19-9-3-8-18-19/h1-11,14H,12H2,(H,17,20)/b7-6+
• InChI Key： CAFANUBLDXKPHG-VOTSOKGWSA-N
• SMILES： O1C=CC=C1C(CNC(/C=C/C1=CC=CO1)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2

Additional information on (2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]prop-2-enamide

(2E)-3-(Furan-2-yl)-N-[2-(Furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2035000-87-2, known as (2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]prop-2-enamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring, a pyrazole ring, and an enamide group. These structural elements contribute to its diverse chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. The presence of the furan ring in this compound not only enhances its stability but also plays a crucial role in its bioavailability. Additionally, the pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, making it a valuable moiety in the design of bioactive molecules.

The enamide group in this compound is another key feature that contributes to its reactivity and selectivity. Enamides are known for their ability to undergo various transformations, making them versatile building blocks in organic synthesis. Recent research has demonstrated that enamide-containing compounds can exhibit potent inhibitory activity against enzymes such as kinases and proteases, which are often implicated in diseases like cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. By leveraging the unique properties of its structural components, researchers have explored its ability to modulate cellular pathways associated with inflammation, oxidative stress, and apoptosis. For instance, studies have shown that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This suggests that it could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing drugs.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The combination of the furan ring and pyrazole ring imparts unique electronic properties to the molecule, making it a promising candidate for use in organic electronics. Recent advancements in this field have demonstrated that such compounds can be used to create lightweight, flexible materials with high conductivity, which could revolutionize the design of electronic devices.

From a synthetic perspective, the preparation of this compound involves a series of carefully optimized reactions. The synthesis typically begins with the preparation of the furan derivative, followed by coupling reactions to introduce the pyrazole and enamide groups. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to improve the efficiency and scalability of this process. These advancements have not only made the synthesis more accessible but also opened up new avenues for exploring related compounds with enhanced properties.

Another area of active research is the study of this compound's interactions with biological systems at the molecular level. Using advanced techniques such as X-ray crystallography and molecular docking simulations, scientists have gained insights into how this compound binds to its target proteins. These studies have revealed that the furan ring and pyrazole ring play critical roles in determining the binding affinity and selectivity of the molecule. This information is invaluable for guiding further optimization efforts aimed at improving its therapeutic potential.

Looking ahead, there is significant potential for this compound to be further developed into a clinically relevant drug or advanced material. Collaborative efforts between chemists, biologists, and engineers are expected to yield groundbreaking discoveries that expand our understanding of its properties and applications. As research continues to unfold, it is clear that (2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]prop-2-enamide will remain at the forefront of scientific innovation.